1-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-ethylpiperidine

• IUPAC Name: 3-(4-chlorophenyl)-5-[(2-ethylpiperidin-1-yl)methyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C16H20ClN3O/c1-2-14-5-3-4-10-20(14)11-15-18-16(19-21-15)12-6-8-13(17)9-7-12/h6-9,14H,2-5,10-11H2,1H3
• InChI Key: NYQJCKNMOVSPQY-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1CC2=NC(=NO2)C3=CC=C(C=C3)Cl
• Molecular Formula: C16H20ClN3O
• Molecular Weight: 305.80 g/mol

Description

1-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-ethylpiperidine is a chemical compound that has gained attention in scientific research due to its unique properties. This compound is a piperidine derivative with an oxadiazole ring attached to it. It has been studied for its potential applications in the field of medicinal chemistry, particularly as a potential drug candidate for the treatment of various diseases.

Mechanism of Action

The exact mechanism of action of 1-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-ethylpiperidine is not fully understood. However, it is believed to exert its effects through the modulation of various molecular targets such as enzymes, receptors, and ion channels.
Biochemical and Physiological Effects:
1-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-ethylpiperidine has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes such as acetylcholinesterase and butyrylcholinesterase. In addition, it has also been shown to modulate the activity of certain receptors and ion channels, such as the GABA(A) receptor and the NMDA receptor.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-ethylpiperidine in lab experiments is its unique chemical structure, which allows it to interact with various molecular targets. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 1-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-ethylpiperidine. One potential direction is the further optimization of its chemical structure to enhance its activity and reduce its toxicity. Another potential direction is the investigation of its potential use as a diagnostic tool for certain diseases. Finally, the study of its potential applications in the treatment of other diseases such as Parkinson's disease and multiple sclerosis is also an area of future research.

Synthesis Methods

The synthesis of 1-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-ethylpiperidine can be achieved through a multi-step process. The first step involves the reaction of 4-chlorobenzaldehyde with hydrazine hydrate to form 4-chlorobenzohydrazide. The second step involves the reaction of 4-chlorobenzohydrazide with ethyl acetoacetate to form 4-chlorophenyl-1,3-oxazolidin-2-one. The third step involves the reaction of 4-chlorophenyl-1,3-oxazolidin-2-one with hydrazine hydrate to form 3-(4-chlorophenyl)-1,2,4-oxadiazol-5-amine. The final step involves the reaction of 3-(4-chlorophenyl)-1,2,4-oxadiazol-5-amine with 2-ethylpiperidine to form 1-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-ethylpiperidine.

Scientific Research Applications

1-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-ethylpiperidine has been studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit promising activity against various diseases such as cancer, Alzheimer's disease, and epilepsy. In addition, it has also been studied for its potential use as a diagnostic tool for certain diseases.